Cas no 2160764-64-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid
• CAS No: 2160764-64-5
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6104603
• PubChem ID: 165861301
• Update Time: 2025-06-15

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid
• EN300-1285222
• 2160764-64-5
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpiperidin-4-yl]acetic acid

• Inchi： 1S/C23H26N2O4/c1-15-13-24-11-10-23(15,12-21(26)27)25-22(28)29-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,24H,10-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： KOWAHQKQKNINEG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCNCC1C)=O

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic Acid (CAS No. 2160764-64-5)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid, identified by its CAS number 2160764-64-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoren-9-ylmethyloxycarbonyl group and a piperidine scaffold, contribute to its unique chemical and pharmacological properties.

The fluoren-9-ylmethyloxycarbonyl moiety is a key functional group that enhances the solubility and stability of the compound, while also influencing its interactions with biological targets. This group is commonly employed in medicinal chemistry to improve the pharmacokinetic profiles of drug candidates. In contrast, the piperidine ring provides a rigid framework that can be optimized for binding affinity and selectivity. The combination of these structural elements makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid a versatile scaffold for designing novel bioactive molecules.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. The fluoren-based derivatives, including our compound, have been explored for their potential in modulating various biological pathways. For instance, studies have demonstrated that fluorene derivatives can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The methylpiperidine moiety further enhances the compound's potential by providing a suitable binding pocket for target proteins.

In the context of current research, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid has been investigated for its role in inhibiting specific kinases that are implicated in tumor growth and progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting these kinases, compounds like ours have the potential to disrupt aberrant signaling networks and restore normal cellular function. Preliminary studies have shown promising results in vitro, suggesting that this compound may exhibit inhibitory activity against certain kinases with high selectivity.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpiperidin-4-ylacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren moiety is typically achieved through nucleophilic substitution or condensation reactions, while the piperidine ring is constructed via cyclization or functionalization of existing heterocyclic structures. The presence of the methyl group at the 3-position of the piperidine ring further complicates the synthesis but also contributes to the compound's unique pharmacological profile.

One of the challenges in working with such complex molecules is optimizing their pharmacokinetic properties. Poor solubility or rapid metabolism can significantly limit the therapeutic potential of a drug candidate. To address these issues, researchers often employ strategies such as prodrug design or covalent modifications to enhance stability and bioavailability. In the case of 2-4-( {(9H-fluoren}-9 -yl)methoxycarbonyl}amino)-3-methylpiperidin}-4 -ylacetic acid, modifications to the fluoren group or piperidine ring could be explored to improve solubility while maintaining biological activity.

Recent computational studies have also shed light on the binding interactions between this compound and its target proteins. Molecular docking simulations have been used to predict how different parts of the molecule interact with specific residues on the target protein surface. These simulations can help identify key interactions that contribute to binding affinity and selectivity. By understanding these interactions at a molecular level, researchers can make informed decisions about how to optimize the structure for better performance.

The development of novel therapeutic agents is an iterative process that involves both experimental validation and computational modeling. Initial studies often focus on identifying lead compounds with promising biological activity, followed by optimization through structure-based drug design. In this regard, 2-( { ( 9 H -fluore n}- 9 - y l ) m e th o x y c a r b o n y l }a m i n o ) - 3 - m e t h y l p i p e r i d i n e - 4 - y l acetic acid represents an exciting opportunity for further exploration.

Future research directions may include evaluating the compound's efficacy in animal models and assessing its potential for clinical translation. Preclinical studies will be essential for understanding how this molecule behaves in vivo and whether it can effectively modulate disease-related pathways. Additionally, investigating any off-target effects will be crucial to ensure safety and minimize side effects.

The impact of such research extends beyond academic curiosity; it has practical implications for drug development pipelines worldwide. Companies investing in pharmaceutical research often look for novel compounds like ours that have demonstrated early promise in preclinical studies. These investments can lead to new treatments that address unmet medical needs and improve patient outcomes.

In conclusion,2-( { ( 9 H -fluore n}- 9 - y l ) m e th o x y c a r b o n y l }a m i n o ) - 3 - m e t h y l p i p e r i d i n e - 4 - y l acetic acid (CAS No. 2160764_64_5) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.